4-chloro-N-(2-methoxyethyl)-3-{[(3-methylphenyl)amino]sulfonyl}benzamide

• IUPAC Name: 4-chloro-N-(2-methoxyethyl)-3-[(3-methylphenyl)sulfamoyl]benzamide
• InChI: InChI=1S/C17H19ClN2O4S/c1-12-4-3-5-14(10-12)20-25(22,23)16-11-13(6-7-15(16)18)17(21)19-8-9-24-2/h3-7,10-11,20H,8-9H2,1-2H3,(H,19,21)
• InChI Key: GGPVTMYSOSSGIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NS(=O)(=O)C2=C(C=CC(=C2)C(=O)NCCOC)Cl
• Molecular Formula: C17H19ClN2O4S
• Molecular Weight: 382.9 g/mol

Description

4-chloro-N-(2-methoxyethyl)-3-{[(3-methylphenyl)amino]sulfonyl}benzamide is a chemical compound that has gained attention in the scientific community for its potential applications in research. This compound, also known as CMMSB, has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Scientific Research Applications

4-chloro-N-(2-methoxyethyl)-3-{[(3-methylphenyl)amino]sulfonyl}benzamide has been studied for its potential applications in scientific research. One study found that 4-chloro-N-(2-methoxyethyl)-3-{[(3-methylphenyl)amino]sulfonyl}benzamide inhibited the growth of human colon cancer cells in vitro. Another study found that 4-chloro-N-(2-methoxyethyl)-3-{[(3-methylphenyl)amino]sulfonyl}benzamide inhibited the activity of a protein that is involved in the development of Alzheimer's disease. 4-chloro-N-(2-methoxyethyl)-3-{[(3-methylphenyl)amino]sulfonyl}benzamide has also been studied for its potential applications in the treatment of diabetes and obesity.

Mechanism of Action

The mechanism of action of 4-chloro-N-(2-methoxyethyl)-3-{[(3-methylphenyl)amino]sulfonyl}benzamide is not fully understood. However, it is believed to inhibit the activity of certain enzymes and proteins that are involved in cell growth and development. 4-chloro-N-(2-methoxyethyl)-3-{[(3-methylphenyl)amino]sulfonyl}benzamide has been found to inhibit the activity of a protein called c-Met, which is involved in the development of cancer. 4-chloro-N-(2-methoxyethyl)-3-{[(3-methylphenyl)amino]sulfonyl}benzamide has also been found to inhibit the activity of an enzyme called acetylcholinesterase, which is involved in the development of Alzheimer's disease.
Biochemical and Physiological Effects:
4-chloro-N-(2-methoxyethyl)-3-{[(3-methylphenyl)amino]sulfonyl}benzamide has been found to have various biochemical and physiological effects. One study found that 4-chloro-N-(2-methoxyethyl)-3-{[(3-methylphenyl)amino]sulfonyl}benzamide inhibited the growth of human colon cancer cells by inducing apoptosis, or programmed cell death. Another study found that 4-chloro-N-(2-methoxyethyl)-3-{[(3-methylphenyl)amino]sulfonyl}benzamide inhibited the activity of acetylcholinesterase, which is involved in the development of Alzheimer's disease. 4-chloro-N-(2-methoxyethyl)-3-{[(3-methylphenyl)amino]sulfonyl}benzamide has also been found to inhibit the activity of a protein called AMP-activated protein kinase, which is involved in the regulation of glucose and lipid metabolism.

Advantages and Limitations for Lab Experiments

4-chloro-N-(2-methoxyethyl)-3-{[(3-methylphenyl)amino]sulfonyl}benzamide has various advantages and limitations for lab experiments. One advantage is that it has been found to be effective in inhibiting the growth of cancer cells in vitro. Another advantage is that it has been found to inhibit the activity of proteins and enzymes that are involved in the development of various diseases. One limitation is that the mechanism of action of 4-chloro-N-(2-methoxyethyl)-3-{[(3-methylphenyl)amino]sulfonyl}benzamide is not fully understood. Another limitation is that more research is needed to determine the safety and efficacy of 4-chloro-N-(2-methoxyethyl)-3-{[(3-methylphenyl)amino]sulfonyl}benzamide in vivo.

Future Directions

There are several future directions for research on 4-chloro-N-(2-methoxyethyl)-3-{[(3-methylphenyl)amino]sulfonyl}benzamide. One direction is to further investigate the mechanism of action of 4-chloro-N-(2-methoxyethyl)-3-{[(3-methylphenyl)amino]sulfonyl}benzamide. Another direction is to study the safety and efficacy of 4-chloro-N-(2-methoxyethyl)-3-{[(3-methylphenyl)amino]sulfonyl}benzamide in vivo. Additionally, more research is needed to determine the potential applications of 4-chloro-N-(2-methoxyethyl)-3-{[(3-methylphenyl)amino]sulfonyl}benzamide in the treatment of various diseases, such as cancer, Alzheimer's disease, diabetes, and obesity. Finally, future research could focus on developing new synthesis methods for 4-chloro-N-(2-methoxyethyl)-3-{[(3-methylphenyl)amino]sulfonyl}benzamide that are more efficient and cost-effective.